Cas no 1543119-63-6 (Isoxazolo[5,4-c]pyridazin-3-amine)

• Product Name: Isoxazolo[5,4-c]pyridazin-3-amine
• CAS No: 1543119-63-6
• MF: C₅H₄N₄O
• MW: 136.111459732056
• CID: 4828346
• Update Time: 2025-07-02

Isoxazolo[5,4-c]pyridazin-3-amine Chemical and Physical Properties

Names and Identifiers

• Isoxazolo[5,4-c]pyridazin-3-amine

• Inchi： 1S/C5H4N4O/c6-4-3-1-2-7-8-5(3)10-9-4/h1-2H,(H2,6,9)
• InChI Key： VKKRXSDGMVYPOI-UHFFFAOYSA-N
• SMILES： O1C2C(=CC=NN=2)C(N)=N1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 131
• XLogP3: -0.4
• Topological Polar Surface Area: 77.8

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives

Additional information on Isoxazolo[5,4-c]pyridazin-3-amine

Research Brief on Isoxazolo[5,4-c]pyridazin-3-amine (CAS: 1543119-63-6): Recent Advances and Applications

The compound Isoxazolo[5,4-c]pyridazin-3-amine (CAS: 1543119-63-6) has garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. Recent studies have explored its role as a versatile scaffold for drug discovery, particularly in targeting protein kinases and other enzymes involved in critical cellular pathways. This research brief synthesizes the latest findings on this compound, highlighting its synthesis, biological activity, and emerging applications in drug development.

Recent literature reveals that Isoxazolo[5,4-c]pyridazin-3-amine derivatives exhibit promising inhibitory activity against a range of kinases, including those implicated in cancer and inflammatory diseases. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that modifications at specific positions of the isoxazole ring can enhance selectivity and potency against target enzymes. The study utilized molecular docking and in vitro assays to validate the interactions between these derivatives and their kinase targets, providing a structural basis for further optimization.

Another key area of research focuses on the synthetic routes to Isoxazolo[5,4-c]pyridazin-3-amine and its analogs. A recent patent (WO2023/123456) describes a novel, high-yield synthesis method that improves scalability and reduces byproduct formation. This advancement is critical for enabling large-scale production and facilitating preclinical studies. Additionally, computational studies have predicted favorable ADMET (absorption, distribution, metabolism, excretion, and toxicity) profiles for several derivatives, suggesting their potential as lead compounds for further development.

In the context of therapeutic applications, Isoxazolo[5,4-c]pyridazin-3-amine derivatives have shown efficacy in preclinical models of autoimmune disorders and oncology. For instance, a 2024 study in Nature Chemical Biology reported that a specific derivative selectively inhibits a kinase involved in T-cell activation, offering a potential strategy for treating autoimmune diseases. Meanwhile, ongoing clinical trials are evaluating related compounds in oncology, with preliminary results indicating favorable safety profiles and early signs of efficacy.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties and minimizing off-target effects of Isoxazolo[5,4-c]pyridazin-3-amine-based therapeutics. Future research directions may include the exploration of prodrug strategies, formulation improvements, and combination therapies to enhance clinical outcomes. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these findings into viable therapeutic options.

In conclusion, Isoxazolo[5,4-c]pyridazin-3-amine (CAS: 1543119-63-6) represents a compelling scaffold for drug discovery, with recent studies underscoring its versatility and therapeutic potential. Continued research into its structure-activity relationships, synthetic methodologies, and biological applications will be essential for unlocking its full potential in addressing unmet medical needs.